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Compound of Interest

Compound Name: Propene-1,1-D2

CAS No.: 1517-49-3

Cat. No.: B075354 Get Quote

Executive Safety Directive
Propene-1,1-D2 (CAS: 1517-49-3) is a stable isotope of propylene.[1][2] While chemically

identical to standard propylene, its disposal is complicated by its packaging (often non-

returnable lecture bottles) and its high value.

IMMEDIATE HAZARD: This compound is an Extremely Flammable Gas (Category 1) and a

Simple Asphyxiant.

Flash Point: -108°C (-162°F)[1][2]

Vapor Density: 1.5 (Air = 1.0) — Gas is heavier than air and will pool in low-lying areas,

creating invisible explosion hazards.[1][2]

Core Directive: Do not treat this merely as "chemical waste." The primary logistical challenge is

the cylinder, not the gas itself. Your goal is to maximize supplier return options to avoid high-

cost hazardous waste "lab pack" fees, which can exceed $1,000 per cylinder.[2]

Characterization & Risk Profile[1]
Before initiating disposal, verify the material against the following physicochemical profile to

ensure compatibility with waste streams.
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Parameter Specification Operational Implication

Chemical Formula

Behaves identically to

Propylene (

).[1]

RCRA Waste Code D001 (Ignitable)
Must be segregated from

oxidizers and corrosives.[1][3]

Physical State Liquefied Gas

Cylinder contains liquid;

pressure remains constant

until liquid is gone.[1]

Vapor Density 1.45 - 1.50 (vs Air)

Floor-level extraction required.

Do not rely solely on ceiling

vents.[1]

Explosive Limits 2.0% (LEL) - 11.1% (UEL)

Wide explosive range.[1] Zero

ignition sources within 3

meters.

Cylinder Type
Lecture Bottle (LB) or High-

Pressure

LBs are often purchased, not

rented, complicating disposal.

[1][2]

The Disposal Decision Matrix
The following logic flow dictates the most compliant and cost-effective disposal route. Use this

to determine your protocol.
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Assess Propene-1,1-D2 Inventory

Is the Cylinder Empty?

Is Cylinder Rented or Owned?

Yes (0 psig) Is Gas Usable?

No (Residual Gas)

Does Supplier Accept Returns?

Owned (Lecture Bottle)

PROTOCOL A:
Supplier Return

(Preferred)

Rented (e.g., Airgas, Linde)

Yes

PROTOCOL B:
Haz Waste Vendor

(Lab Pack)

No

No (Waste)

PROTOCOL C:
Controlled Venting

(Trace Only)

Trace Residuals Only

Post-Vent

Click to download full resolution via product page

Figure 1: Decision logic for Propene-1,1-D2 disposal. Priority is always given to supplier return

to minimize environmental impact and cost.

Operational Protocols
Protocol A: Supplier Return (Gold Standard)
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Applicable for: Rented cylinders and "Returnable" Lecture Bottles (e.g., specific programs from

Sigma-Aldrich/Merck or Matheson).[1][2]

Leak Check: Perform a soapy water leak test on the valve. If leaking, move immediately to

Emergency Contingencies.

Valve Closure: Close the valve tightly (clockwise). Install the cylinder valve plug (if available)

and the protective metal cap.

Labeling: Mark the cylinder tag as "EMPTY" or "MT". Do not deface the original DOT

shipping label.

Logistics: Move the cylinder to the loading dock/gas cage. Contact the vendor for pickup.

Note: If this is a lecture bottle, you must have the original "Return Authorization"

paperwork.[2] Without it, you will likely be forced to use Protocol B.[2]

Protocol B: Hazardous Waste Vendor (Lab Pack)
Applicable for: Non-returnable lecture bottles (owned inventory) or damaged cylinders.

Inventory Tagging: Attach a hazardous waste tag.

Chemical Name: Propene-1,1-d2.[2][4][5][6]

Hazards: Flammable Gas.[5][6][7][8][9]

Waste Code: D001.

Segregation: Store in a well-ventilated waste cage, separate from oxidizers (e.g., Oxygen,

Nitrous Oxide) and corrosives.[2]

Vendor Handoff: Contact your licensed waste contractor (e.g., Clean Harbors, Veolia).[2]

They will perform a "Lab Pack," placing the cylinder into a drum with vermiculite for transport

to an incineration facility.

Cost Warning: Disposal of a single lecture bottle can cost

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://www.benchchem.com/product/b075354?utm_src=pdf-body
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://isotope.com/gases/propene-1-1-d2-dlm-4624-0
https://www.cdnisotopes.com/d-0342
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0342_4.pdf
https://www.cdnisotopes.com/d-0342
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0342_4.pdf
https://www.hess.com/docs/default-source/us-safety-data-sheets/propylene_sds_na2015_102318_final.pdf?sfvrsn=2
https://www.airgas.com/msds/001046.pdf
https://p2infohouse.org/ref/03/02238.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,200.

Protocol C: Controlled Venting (Trace Residuals Only)
Applicable for: Emptying a cylinder containing trace residuals (< 25 psig) to render it "RCRA

Empty" before metal recycling. NEVER vent a full cylinder.

WARNING: This procedure must be performed in a certified chemical fume hood by trained

personnel only.

Setup:

Secure cylinder in a stand inside the fume hood.

Attach a regulator and a flash arrestor (critical for flammable gases).

Connect Tygon tubing to the regulator outlet and extend it to the back of the hood baffle.

Execution:

Ensure no ignition sources (hot plates, stirrers) are active in the hood.

Open the cylinder valve slowly.

Adjust the regulator to bleed gas at a rate of < 1 Liter/minute.

Allow to flow until the regulator gauge reads zero.

Verification:

Close the valve.[8][10] Remove the regulator.

Defacing: If the cylinder is now at atmospheric pressure and the valve is removed (or the

cylinder is punctured by a specialized device), it may be treated as scrap metal. Consult

your local EHS officer before puncturing any cylinder.

Emergency Contingencies
Scenario: Leaking Cylinder
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If a cylinder of Propene-1,1-d2 is leaking and the valve cannot be closed:

Evacuate: Clear the lab immediately. Pull the fire alarm.

Isolate: If safe to do so, close the door to the lab to contain the gas.

Ventilate: If the leak is minor and you can safely approach, move the cylinder to a fume hood

or a gas cabinet with high exhaust rates.

Do Not Extinguish: If the leaking gas ignites, do not extinguish the flame unless you can stop

the flow of gas. Extinguishing the flame while gas continues to leak creates an explosive

cloud that can detonate with devastating force. Let it burn and cool the surrounding area with

water spray from a distance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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